Cas no 84012-61-3 (Acetamide,2-chloro-N-(4-chlorophenyl)-N-(1-methylethyl)-)
84012-61-3 structure
Product Name:Acetamide,2-chloro-N-(4-chlorophenyl)-N-(1-methylethyl)-
CAS No:84012-61-3
MF:C11H13Cl2NO
MW:246.133021116257
CID:724221
PubChem ID:3019583
Update Time:2025-04-19
Acetamide,2-chloro-N-(4-chlorophenyl)-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-chloro-N-(4-chlorophenyl)-N-(1-methylethyl)-
- 2-chloro-N-(4-chlorophenyl)-N-(1-methylethyl)acetamide
- 2-chloro-N-(4-chlorophenyl)-N-propan-2-ylacetamide
- 84012-61-3
- NS00038374
- Z1562153657
- DTXSID60232901
- EINECS 281-702-6
- SCHEMBL22311444
- 2-chloro-N-(4-chlorophenyl)-N-(propan-2-yl)acetamide
- 2-chloro-N-(4-chlorophenyl)-N-isopropylacetamide
-
- Inchi: 1S/C11H13Cl2NO/c1-8(2)14(11(15)7-12)10-5-3-9(13)4-6-10/h3-6,8H,7H2,1-2H3
- InChI Key: VFRXXMHBPOPQKB-UHFFFAOYSA-N
- SMILES: ClCC(N(C1C=CC(=CC=1)Cl)C(C)C)=O
Computed Properties
- Exact Mass: 245.0374194g/mol
- Monoisotopic Mass: 245.0374194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.3Ų
Acetamide,2-chloro-N-(4-chlorophenyl)-N-(1-methylethyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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